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Compound of Interest

Compound Name: 3-Methylthiacyclohexane

Cat. No.: B15349657

An analysis of available scientific literature reveals a significant scarcity of detailed information
regarding the chemical structure, properties, and synthesis of 3-Methylthiacyclohexane. This
compound, also known as 3-methyl-tetrahydrothiopyran, appears to be a niche chemical with
limited characterization in publicly accessible databases and scientific publications.

While a comprehensive guide with extensive quantitative data and detailed experimental
protocols is not feasible based on current information, this document consolidates the sparse
data available.

Chemical and Physical Properties

Quantitative data for 3-Methylthiacyclohexane is exceptionally limited. The majority of online
chemical databases provide information for the far more common analogues, 3-
methylcyclohexanone and 3-methylcyclohexene. For 3-Methylthiacyclohexane itself, only the
density and optical rotation for a specific enantiomer have been documented in the literature.

Property Value Notes

Molecular Formula CeH12S N/A

Synonyms 3-methyl-tetrahydrothiopyran N/A

Density (d2°) 0.9430 g/cm3 For the (+)-(R)-enantiomer
Optical Rotation ([a]?) +7.7° (neat) For the (+)-(R)-enantiomer
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No data is readily available for properties such as boiling point, melting point, refractive index,
Or vapor pressure.

Synthesis and Experimental Protocols

A detailed, high-yield synthesis protocol for 3-Methylthiacyclohexane is not described in
readily available scientific literature.

One patent document concerning the preparation of 3-formyltetrahydrothiopyrans mentions the
formation of "3-methyltetrahydrothiopyran™ as a minor byproduct, constituting only 3% of the
product mixture from a reaction involving acrolein and hydrogen sulfide followed by
hydrogenation. This does not represent a viable or standard laboratory procedure for the
targeted synthesis of 3-Methylthiacyclohexane.

Due to the lack of a defined synthetic pathway, a visualization of the experimental workflow
cannot be provided.

Spectroscopic Data

No experimental or simulated spectroscopic data, including Nuclear Magnetic Resonance
(NMR), Mass Spectrometry (MS), or Infrared (IR) spectroscopy, for 3-Methylthiacyclohexane
could be located in public databases or literature.

Reactivity and Applications

Information regarding the chemical reactivity, potential applications in drug development, or its
role as a research chemical is absent from the available literature. Its utility and chemical
behavior remain uncharacterized.

In conclusion, 3-Methylthiacyclohexane is a compound that is not well-documented in
scientific literature. The core requirements for an in-depth technical guide, including extensive
data for comparison, detailed experimental methodologies, and pathways for visualization,
cannot be met with the currently available information. Further primary research would be
required to characterize this compound thoroughly.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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